Cas no 1250031-52-7 (4,4,4-Trifluoro-1-(thiophen-2-yl)butan-2-amine)

• Product Name: 4,4,4-Trifluoro-1-(thiophen-2-yl)butan-2-amine
• CAS No: 1250031-52-7
• MF: C₈H₁₀F₃NS
• MW: 209.231911182404
• CID: 5041805
• Update Time: 2025-06-26

4,4,4-Trifluoro-1-(thiophen-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-1-(thiophen-2-yl)butan-2-amine
• 4,4,4-trifluoro-1-thiophen-2-ylbutan-2-amine
• 4,4,4-Trifluoro-1-(thiophen-2-yl)butan-2-amine

• Inchi： 1S/C8H10F3NS/c9-8(10,11)5-6(12)4-7-2-1-3-13-7/h1-3,6H,4-5,12H2
• InChI Key： CGZTWFLPZOPYFR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(CC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• XLogP3: 2.5
• Topological Polar Surface Area: 54.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4,4,4-Trifluoro-1-(thiophen-2-yl)butan-2-amine

Professional Introduction to 4,4,4-Trifluoro-1-(thiophen-2-yl)butan-2-amine (CAS No. 1250031-52-7)

4,4,4-Trifluoro-1-(thiophen-2-yl)butan-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1250031-52-7, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a trifluoromethyl group and a thiophene ring in its molecular structure imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for drug discovery.

The compound's molecular formula, C₁₀H₁₀F₃NOS, reflects its composition and highlights the importance of fluorine atoms in modulating its pharmacokinetic properties. Fluorinated compounds are widely recognized for their enhanced metabolic stability and improved binding affinity to biological targets. In particular, the trifluoromethyl group is known to increase lipophilicity and binding interactions, which are critical factors in drug design.

Recent advancements in medicinal chemistry have demonstrated the versatility of 4,4,4-Trifluoro-1-(thiophen-2-yl)butan-2-amine as a building block for synthesizing pharmacologically active molecules. Researchers have leveraged its structural features to develop inhibitors targeting various disease pathways. For instance, studies have shown that derivatives of this compound exhibit promising activity against enzymes involved in cancer metabolism. The thiophene ring, a heterocyclic aromatic structure, is particularly noteworthy for its role in modulating electron distribution and enhancing interactions with biological receptors.

The synthesis of 4,4,4-Trifluoro-1-(thiophen-2-yl)butan-2-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the molecular framework necessitates specialized synthetic methodologies to ensure high yield and purity. Techniques such as nucleophilic substitution and cross-coupling reactions are commonly employed to construct the desired structure. The compound's stability under various conditions makes it suitable for further functionalization, allowing chemists to tailor its properties for specific applications.

In the realm of drug development, 4,4,4-Trifluoro-1-(thiophen-2-yl)butan-2-amine has been explored as a precursor for more complex molecules. Its ability to undergo selective modifications enables the creation of libraries of derivatives with diverse pharmacological profiles. High-throughput screening methods have been utilized to identify novel analogs with enhanced efficacy and reduced toxicity. This approach aligns with the growing trend toward structure-based drug design, where computational modeling plays a pivotal role in predicting molecular interactions.

The compound's potential extends beyond oncology; it has also been investigated for its antimicrobial properties. The combination of fluorine and thiophene moieties disrupts bacterial cell membranes and inhibits key metabolic pathways. Such findings are particularly relevant in the context of rising antibiotic resistance, where innovative therapeutic strategies are urgently needed. Researchers are exploring formulations that combine this compound with other agents to achieve synergistic effects.

Evaluation of 4,4,4-Trifluoro-1-(thiophen-2-yl)butan-2-amine in preclinical models has provided insights into its pharmacokinetic behavior. Studies indicate that it exhibits good oral bioavailability and moderate tissue distribution, suggesting its suitability for systemic administration. Additionally, preliminary toxicology assessments have revealed low systemic toxicity at therapeutic doses, reinforcing its potential as a lead compound for further development.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 4,4,4-Trifluoro-1-(thiophen-2-yl)butan-2-amine. Predictive models assist in optimizing synthetic routes and predicting biological activity based on structural features. This synergy between experimental chemistry and computational methods has significantly reduced the time required to bring new drugs to market.

Future research directions include exploring novel derivatives of this compound with improved pharmacological profiles. By modifying substituents on the thiophene ring or introducing additional functional groups, scientists aim to enhance target specificity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications.

In conclusion, 4,4,4-Trifluoro-1-(thiophen-2-yl)butan-2-am ine (CAS No. 1250031 -52 -7) represents a promising candidate in pharmaceutical research due to its unique structural features and versatile applications. Its role as a scaffold for drug development underscores the importance of fluorinated heterocyclic compounds in modern medicine. As research continues to uncover new therapeutic possibilities, this compound remains at the forefront of innovation in medicinal chemistry.